Cas no 919119-03-2 (1-Piperidinecarboxylic acid, 2-butyl-4-oxo-, 1,1-dimethylethyl ester)

• Product name: 1-Piperidinecarboxylic acid, 2-butyl-4-oxo-, 1,1-dimethylethyl ester
• CAS No: 919119-03-2
• MF: C₁₄H₂₅NO₃
• MW: 255.3532
• MDL: MFCD11848394
• CID: 765578
• PubChem ID: 57550285

1-Piperidinecarboxylic acid, 2-butyl-4-oxo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 2-butyl-4-oxo-, 1,1-dimethylethyl ester
• 1-Boc-2-n-butyl-piperidin-4-one
• tert-butyl 2-butyl-4-oxopiperidine-1-carboxylate
• DTXSID60727089
• s11760
• A903299
• SCHEMBL642245
• AKOS025396585
• 919119-03-2
• TERT-BUTYL2-BUTYL-4-OXOPIPERIDINE-1-CARBOXYLATE

• MDL： MFCD11848394
• Inchi： InChI=1S/C14H25NO3/c1-5-6-7-11-10-12(16)8-9-15(11)13(17)18-14(2,3)4/h11H,5-10H2,1-4H3
• InChI Key： VCIAOUHISLYQEY-UHFFFAOYSA-N
• SMILES： CCCCC1CC(=O)CCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.6Ų